Cas no 215998-12-2 (5-nitro-1H-Indole-3-methanol)

• Product Name: 5-nitro-1H-Indole-3-methanol
• CAS No: 215998-12-2
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• CID: 1109091
• PubChem ID: 43156195
• Update Time: 2025-04-20

5-nitro-1H-Indole-3-methanol Chemical and Physical Properties

Names and Identifiers

• 5-nitro-1H-Indole-3-methanol
• 215998-12-2
• SCHEMBL797369
• DTXSID001309699

• Inchi： 1S/C9H8N2O3/c12-5-6-4-10-9-2-1-7(11(13)14)3-8(6)9/h1-4,10,12H,5H2
• InChI Key： FUALXVVPPRFQTR-UHFFFAOYSA-N
• SMILES： OCC1=CNC2C=CC(=CC=21)[N+](=O)[O-]

Computed Properties

• Exact Mass: 192.05349212g/mol
• Monoisotopic Mass: 192.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 81.8Ų